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Compound of Interest

Compound Name: Fmoc-Thr(SO3Na)-OH

Cat. No.: B12282746 Get Quote

Essential Safety and Handling Guide for Fmoc-
Thr(SO3Na)-OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fmoc-Thr(SO3Na)-OH. The following procedures

are designed to ensure safe handling, use, and disposal of this compound in a laboratory

setting.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Fmoc-Thr(SO3Na)-OH is not readily available,

data from structurally similar Fmoc-protected amino acids, such as Fmoc-Thr(tBu)-OH, indicate

that the substance is not classified as hazardous.[1] However, as with any chemical, it should

be handled with care to avoid contact with skin and eyes and to prevent the formation of dust

and aerosols.[2] Some related compounds are noted as being very toxic to aquatic life with

long-lasting effects, necessitating proper disposal to avoid environmental contamination.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Fmoc-Thr(SO3Na)-OH.
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Protection Type Equipment Specification Purpose

Eye and Face

Protection
Safety Glasses

Conforming to EN166

or NIOSH approved

To protect eyes from

dust particles.[1][2]

Face Shield

Recommended when

there is a risk of

splashing.[3]

Hand Protection
Chemical-resistant

gloves
Inspected prior to use

To prevent skin

contact. Dispose of

contaminated gloves

properly.[1][2]

Body Protection Laboratory Coat Standard lab coat

To protect skin and

clothing from

contamination.[1][4]

Impervious Clothing

Recommended for

larger quantities or

when splashing is

likely.[2]

Respiratory Protection Not generally required
Use if dust is

generated

An appropriate

respirator should be

used if engineering

controls are

insufficient to prevent

dust inhalation.

Operational Plan for Handling Fmoc-Thr(SO3Na)-OH
1. Preparation:

Ensure all necessary PPE is available and in good condition.
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
any dust.
Have an emergency plan and necessary spill control materials readily accessible.

2. Handling and Use:
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Wear the recommended PPE as detailed in the table above.
Avoid direct contact with the skin, eyes, and clothing.
Minimize the creation of dust when handling the solid material.
Use appropriate tools (e.g., spatulas, weighing paper) to handle the compound.
Wash hands thoroughly after handling, even if gloves were worn.[1][2]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2]
Keep the container tightly closed when not in use.[2]
Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
Waste Collection: All solid waste contaminated with Fmoc-Thr(SO3Na)-OH, including used

gloves, weighing paper, and contaminated lab supplies, should be collected in a designated

and clearly labeled hazardous waste container.

Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal

environmental regulations. Do not dispose of it down the drain or in the regular trash.

Decontamination: Clean any contaminated surfaces with an appropriate solvent and collect

the cleaning materials for disposal as hazardous waste.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Fmoc-Thr(SO3Na)-OH
from preparation to disposal.

Caption: Workflow for the safe handling of Fmoc-Thr(SO3Na)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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